6-[3-(Dimethylamino)propyl]-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 6-[3-(dimethylamino)propyl]-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C14H20N6O2/c1-9-8-20-10-11(18(4)14(22)16-12(10)21)15-13(20)19(9)7-5-6-17(2)3/h8H,5-7H2,1-4H3,(H,16,21,22)
• InChI Key: JKNVMPVJAHMWRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1CCCN(C)C)N(C(=O)NC3=O)C
• Molecular Formula: C14H20N6O2
• Molecular Weight: 304.35 g/mol
• CAS No.: 896819-08-2

Description

6-[3-(Dimethylamino)propyl]-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione, also known as DPAI, is a purine derivative that has gained significant attention in the field of cancer research due to its potential as an anticancer agent. DPAI is a synthetic molecule that has been developed as a potent inhibitor of cyclin-dependent kinases (CDKs), which are important regulators of the cell cycle.

Scientific Research Applications

Heterocyclic Compound Synthesis

Research on similar dimethylamino-propyl-dimethylpurinoimidazole derivatives emphasizes their role in synthesizing diverse heterocyclic compounds. These molecules serve as key intermediates in the formation of imidazoles, a class of heterocycles with significant biological and pharmacological activities. For example, reactions of related dimethylamino compounds with NH-acidic heterocycles have been explored for synthesizing 4H-imidazoles, which are crucial for developing new medicinal compounds due to their wide range of biological activities (Mukherjee-Müller et al., 1979).

Biological Activities and Applications

Several studies on compounds structurally related to the target molecule have investigated their potential in medical research, particularly in anticancer and antibacterial applications. For instance, derivatives of dimethylaminomethylene-6-methyl-4H-pyrano[4,3-b]quinoline-1,3-dione exhibited potent cytotoxic activity against various cancer cell lines, highlighting their potential as lead compounds in cancer therapy (Deady et al., 2003). This demonstrates the relevance of researching similar compounds for therapeutic applications.